Cas no 2137694-95-0 (1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine)

• Product Name: 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine
• CAS No: 2137694-95-0
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6612127
• PubChem ID: 165790737
• Update Time: 2025-09-26

1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine
• EN300-719010
• 2137694-95-0

• Inchi： 1S/C11H20N4/c1-3-7(2)9(12)11-13-10(14-15-11)8-5-4-6-8/h7-9H,3-6,12H2,1-2H3,(H,13,14,15)
• InChI Key： IZHSMQHCNSEJSC-UHFFFAOYSA-N
• SMILES： N1C(C(C(C)CC)N)=NNC=1C1CCC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.6Ų

Additional information on 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine

Exploring the Potential of 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine (CAS No. 2137694-95-0) in Modern Research

In the ever-evolving field of chemical research, 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine (CAS No. 2137694-95-0) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutyl and 1,2,4-triazole moieties, presents a fascinating subject for study due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly drawn to its structural complexity and functional versatility, making it a hot topic in contemporary scientific discussions.

The chemical structure of 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine combines a cyclobutyl ring with a 1,2,4-triazole core, which is known for its stability and diverse reactivity. The presence of the 2-methylbutan-1-amine side chain further enhances its potential for modification, allowing for the development of derivatives with tailored properties. This structural flexibility is particularly valuable in drug discovery, where slight modifications can lead to significant changes in biological activity.

One of the most compelling aspects of 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine is its potential role in medicinal chemistry. The 1,2,4-triazole scaffold is a well-known pharmacophore, found in numerous FDA-approved drugs. Its ability to interact with biological targets, such as enzymes and receptors, makes it a promising candidate for the development of new therapeutics. Recent studies have explored its potential as a building block for kinase inhibitors, antimicrobial agents, and even neuroprotective compounds, aligning with current trends in precision medicine and personalized healthcare.

Beyond pharmaceuticals, 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine has garnered attention in the agrochemical sector. The cyclobutyl and triazole functionalities are often associated with herbicidal and fungicidal activities, making this compound a potential candidate for next-generation crop protection agents. With the growing demand for sustainable agriculture and environmentally friendly pesticides, researchers are keen to explore its efficacy and safety profile.

The synthesis of 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the 1,2,4-triazole ring and subsequent functionalization with the cyclobutyl and 2-methylbutan-1-amine groups. Advances in synthetic methodologies, such as click chemistry and catalysis, have streamlined its production, enabling larger-scale applications. These innovations are particularly relevant in the context of green chemistry, where efficiency and sustainability are paramount.

Market dynamics for 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine reflect its growing importance. The compound is increasingly listed in chemical catalogs and databases, catering to the needs of academic and industrial researchers. Its CAS No. 2137694-95-0 serves as a unique identifier, facilitating procurement and regulatory compliance. As the demand for novel chemical entities rises, suppliers are expanding their portfolios to include specialized intermediates like this one, underscoring its commercial viability.

In the realm of material science, 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine offers intriguing possibilities. Its rigid yet flexible structure makes it a potential candidate for designing functional polymers and coordination complexes. Researchers are investigating its use in creating advanced materials with tailored mechanical, thermal, or electronic properties. This aligns with broader trends in smart materials and nanotechnology, where molecular precision is key to innovation.

Safety and handling of 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine are critical considerations for researchers. While not classified as a hazardous substance, standard laboratory precautions should be observed during its use. Proper storage conditions, such as protection from moisture and light, are recommended to maintain its stability. These practical aspects are often highlighted in safety data sheets (SDS) and technical bulletins, ensuring safe and effective utilization in various applications.

The future of 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine looks promising, with ongoing research uncovering new possibilities. Its versatility across multiple disciplines—from drug development to material science—positions it as a valuable tool for scientific advancement. As more data becomes available, its applications are likely to expand, further solidifying its place in the chemical landscape. For researchers and industry professionals, staying abreast of these developments is essential to harnessing its full potential.